Cas no 1807120-27-9 (3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine)
3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine
-
- Inchi: 1S/C9H5F5N2/c1-4-6(3-15)5(8(10)11)2-7(16-4)9(12,13)14/h2,8H,1H3
- InChI Key: TTYDLIOYAQMMJN-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C(F)(F)F)=NC(C)=C1C#N)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 292
- XLogP3: 2.5
- Topological Polar Surface Area: 36.7
3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029039737-250mg |
3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine |
1807120-27-9 | 95% | 250mg |
$1,048.60 | 2022-03-31 | |
| Alichem | A029039737-500mg |
3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine |
1807120-27-9 | 95% | 500mg |
$1,651.30 | 2022-03-31 | |
| Alichem | A029039737-1g |
3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine |
1807120-27-9 | 95% | 1g |
$2,808.15 | 2022-03-31 |
3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on 3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine
Research Brief on 3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine (CAS: 1807120-27-9)
In recent years, the compound 3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine (CAS: 1807120-27-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable scaffold for drug discovery and development.
A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound as a key intermediate in the development of novel kinase inhibitors. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The compound's structural features were confirmed using NMR spectroscopy and mass spectrometry, ensuring its suitability for further pharmacological studies.
Another significant application of 3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine was highlighted in a patent filed by a leading agrochemical company. The patent disclosed its use as a critical intermediate in the synthesis of next-generation herbicides. The compound's ability to act as a potent inhibitor of plant-specific enzymes was demonstrated in greenhouse trials, showing remarkable efficacy against resistant weed species. This finding underscores its potential to address the growing challenge of herbicide resistance in agriculture.
Further investigations into the compound's mechanism of action revealed its role in modulating specific biochemical pathways. In vitro studies conducted on human cell lines indicated that derivatives of this pyridine compound exhibit selective inhibition of certain protein kinases involved in inflammatory responses. These findings suggest its potential as a lead compound for developing anti-inflammatory therapeutics, with ongoing preclinical studies aiming to optimize its pharmacokinetic properties.
Despite its promising applications, challenges remain in the large-scale production and formulation of 3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine. Recent advancements in flow chemistry and continuous manufacturing techniques have shown potential to address these issues, offering more efficient and scalable synthesis methods. Collaborative efforts between academic institutions and industry players are expected to accelerate the translation of this compound into practical applications.
In conclusion, 3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine (CAS: 1807120-27-9) represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique structural features and demonstrated biological activities make it a focal point for ongoing studies. Future research directions may include exploring its derivatives for enhanced efficacy and safety profiles, as well as investigating its potential in other therapeutic areas such as oncology and infectious diseases.
1807120-27-9 (3-Cyano-4-(difluoromethyl)-2-methyl-6-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)